2-(6-Methyl-5-nitro-pyridin-2-ylsulfanyl)-ethanol

• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol
• IUPAC Name: 2-(6-methyl-5-nitropyridin-2-yl)sulfanylethanol
• InChI: InChI=1S/C8H10N2O3S/c1-6-7(10(12)13)2-3-8(9-6)14-5-4-11/h2-3,11H,4-5H2,1H3
• InChI Key: CIIMDJCZOSHNGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)SCCO)[N+](=O)[O-]

Description

2-(6-Methyl-5-nitro-pyridin-2-ylsulfanyl)-ethanol is a useful research compound. Its molecular formula is C8H10N2O3S and its molecular weight is 214.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To an ice-cooled solution of 6-chloro-2-methyl-3-nitropyridine (2.17 g, 13 mmol) in 2-mercaptoethanol (5 mL, 71 mmol), potassium hydroxide (1.52 g, 27 mmol) was added. Mixture was stirred at room temperature for 2 h and then extracted with NaOH solution and CH2Cl2. Organic phases were dried over MgSO4, filtered, and concentrated to give 2-(6-methyl-5-nitro-pyridin-2-ylsulfanyl)-ethanol as a brown oil (60% pure, 3.25 g, 72%). 1HNMR (CDCl3, 400 MHz) δ 2.87-2.90 (m, 6H), 3.43-3.46 (t, J=5.6 Hz, 2H), 7.22-7.24 (d, J=8.7 Hz, 1H), 8.15-8.17 (d, J=8.7 Hz, 1H). Exact mass calculated for C8H10N2O3S 214.04 found 215.1 (MH+).

Synthesis routes and methods II

Procedure details

To a solution of 2-fluoro-5-nitro-6-picoline (5.0 g, 32 mmol) and 2-mercaptoethanol (4.5 ml, 64 mmol), KOH (2 g, 36 mmol) was added at 0° C. The mixture was stirred at the same temperature for 15 minutes. The crude mixture was extracted with AcOEt and brine. Organic phase was dried over MgSO4, filtered, and concentrated to provide the crude 2-(6-methyl-5-nitro-pyridin-2-ylsulfanyl)-ethanol as an oil (7.238 g). 1HNMR (DMSO-d4, 400 MHz) δ 2.75 (s, 3H), 3.30-3.33 (m, 2H), 3.63-3.67 (m, 2H), 4.65-4.68 (m, 1H), 7.40-7.43 (m, 1H), 8.24-8.26 (m, 1H). Exact mass calculated for C8H10N2O3S 214.04 found 215.1 (MH+).